Cas no 2411329-24-1 ((E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide
• CAS No: 2411329-24-1
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 5358326
• PubChem ID: 146098281
• Update Time: 2025-10-30

(E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175066
• (2E)-4-(dimethylamino)-N-ethyl-N-[(1H-indol-4-yl)methyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide

• Inchi： 1S/C17H23N3O/c1-4-20(17(21)9-6-12-19(2)3)13-14-7-5-8-16-15(14)10-11-18-16/h5-11,18H,4,12-13H2,1-3H3/b9-6+
• InChI Key： YLWOZINDTICEID-RMKNXTFCSA-N
• SMILES： O=C(/C=C/CN(C)C)N(CC)CC1=CC=CC2=C1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 39.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide

Research Briefing on (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide (CAS: 2411329-24-1)

The compound (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide (CAS: 2411329-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide as a modulator of key signaling pathways, particularly those involving protein-protein interactions and enzyme inhibition. Its indole moiety and conjugated enamide system contribute to its ability to interact with biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating specific cellular processes, such as apoptosis and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this molecule exhibits potent inhibitory activity against a subset of kinases implicated in cancer progression. The study also noted its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further investigations into the safety and toxicity profile of (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide are ongoing, with preliminary data suggesting a manageable side effect profile at therapeutic doses. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its chemical structure for enhanced efficacy and reduced off-target effects.

In conclusion, (E)-4-(Dimethylamino)-N-ethyl-N-(1H-indol-4-ylmethyl)but-2-enamide represents a compelling area of research with potential applications in oncology, immunology, and neurology. Continued exploration of its mechanistic underpinnings and therapeutic potential is expected to yield valuable insights for the development of next-generation therapeutics.